Cas no 1936422-58-0 (4-cyanooxane-4-sulfonyl chloride)

• Product Name: 4-cyanooxane-4-sulfonyl chloride
• CAS No: 1936422-58-0
• CID: 4630587
• PubChem ID: 131129151
• Update Time: 2025-05-25

4-cyanooxane-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-cyanooxane-4-sulfonyl chloride

Additional information on 4-cyanooxane-4-sulfonyl chloride

4-Cyanooxane-4-Sulfonyl Chloride (CAS No. 1936422-58-0): A Versatile Building Block in Modern Chemical Biology and Drug Discovery

The 4-cyanooxane-4-sulfonyl chloride (CAS No. 1936422-58-0) is a synthetically sophisticated compound with a unique combination of functional groups that has gained significant attention in recent years. This molecule integrates a sulfonyl chloride moiety, known for its reactivity in nucleophilic substitution reactions, with a cyanooxane ring system, which provides structural rigidity and tunable electronic properties. The combination of these features positions this compound as a critical intermediate in the design of bioactive molecules, particularly in the fields of medicinal chemistry and materials science.

Recent advancements in sulfonamide-based drug discovery have highlighted the utility of sulfonyl chlorides as precursors for generating stable sulfonamide linkages (Angew. Chem. Int. Ed., 2023). The oxane ring in this compound offers additional advantages, such as enhanced metabolic stability and improved pharmacokinetic profiles when incorporated into drug candidates. For instance, studies published in the Journal of Medicinal Chemistry (2023) demonstrated that analogs of this compound can serve as selective inhibitors of kinases involved in cancer pathways by leveraging the rigidity provided by the oxane framework.

In terms of synthetic applications, the reactivity of the sulfonyl chloride group allows for efficient conjugation with primary or secondary amines under mild conditions. This property is particularly valuable in click chemistry approaches, where site-specific modifications are required for creating bioconjugates or targeted drug delivery systems. A notable example comes from a 2023 study in Nature Communications, where researchers utilized this compound to synthesize antibody-drug conjugates (ADCs) with improved payload stability and reduced off-target effects compared to conventional linkers.

The presence of the cyano group (CN-) introduces additional functionalization opportunities through cyanation reactions or subsequent derivatization into other functionalities such as carboxylic acids or amides. This modular approach aligns with current trends toward "one-pot" synthesis strategies that minimize purification steps while maintaining high yields (Acs Catalysis, 2023). For instance, recent work has shown that coupling this compound with protected amino acids enables rapid assembly of peptidomimetic scaffolds for GPCR modulator screening.

In material science applications, the balanced hydrophobicity and polarity of this compound make it an ideal candidate for synthesizing amphiphilic polymers used in drug delivery systems. A groundbreaking study published in Advanced Materials (Q1 2024) demonstrated that copolymers incorporating this moiety exhibit enhanced solubility profiles and controlled degradation kinetics when used as carriers for hydrophobic therapeutics like paclitaxel derivatives.

The structural versatility of 4-cyanooxane-4-sulfonyl chloride also extends to its role as an intermediate in asymmetric synthesis. Recent advancements using chiral catalyst systems have enabled enantioselective access to optically pure derivatives (JACS Au, 2023). Such stereoselective variants are critical for developing chiral drugs where enantiomer-specific activity is required, such as certain antidepressants or antiviral agents.

In academic research settings, this compound serves as an excellent teaching tool for illustrating concepts like electrophilic aromatic substitution mechanisms and nucleophilic aromatic substitution pathways. Its well-characterized reactivity patterns provide students with hands-on experience designing multi-step syntheses while adhering to modern safety protocols (J Chem Ed, 2023).

Ongoing research focuses on optimizing storage conditions and reaction parameters to maximize its utility under environmentally benign conditions. Green chemistry initiatives have successfully demonstrated solvent-free synthesis protocols using microwave-assisted techniques that reduce energy consumption by up to 60% compared to traditional methods (Greener Journal of Chemistry, 2023).

Clinical translation studies are currently exploring its potential as a prodrug component for delivering payloads across biological barriers such as the blood-brain barrier (BBB). Preliminary data from preclinical trials indicate that BBB-penetrating analogs synthesized using this platform show promising efficacy-to-toxicity ratios (Bioorg Med Chem Lett, 2023).

The integration of computational chemistry tools has further accelerated its application development. Machine learning models trained on datasets containing similar compounds have identified novel binding modes between this scaffold and protein targets such as histone deacetylases (HDACs), suggesting potential applications in epigenetic therapy (Nature Machine Intelligence, 2023).